N-((4-(2-methoxyphenyl)-5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-[[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C24H23N5O5S/c1-32-17-11-9-16(10-12-17)26-22(30)15-35-24-28-27-21(14-25-23(31)20-8-5-13-34-20)29(24)18-6-3-4-7-19(18)33-2/h3-13H,14-15H2,1-2H3,(H,25,31)(H,26,30)
• InChI Key: DQHSCEZPHWCMKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3OC)CNC(=O)C4=CC=CO4
• Molecular Formula: C24H23N5O5S
• Molecular Weight: 493.5 g/mol

Description

N-((4-(2-methoxyphenyl)-5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C24H23N5O5S and its molecular weight is 493.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Another aspect of research involves the synthesis of novel heterocyclic compounds, which are crucial in medicinal chemistry due to their diverse biological activities. Keskin et al. (2013) reported the facile synthesis of novel derivatives, starting from methyl 2-(2-methoxy-2-oxoethyl)furan- and thiophene-3-carboxylate. These derivatives underwent further reactions to yield compounds with potential biological activities (Keskin, Koza, Ozer, Cengiz, Şahin, & Balcı, 2013).

Antioxidant and Anticancer Activities

The exploration of antioxidant and anticancer activities is another significant area of research. Tumosienė et al. (2020) synthesized novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which were tested for their antioxidant and anticancer activities. Some compounds exhibited antioxidant activity higher than that of ascorbic acid and were cytotoxic against human glioblastoma and triple-negative breast cancer cell lines (Tumosienė, Kantminienė, Klevinskas, Petrikaitė, Jonuškienė, & Mickevičius, 2020).

Synthesis of Energetic Materials

Yu et al. (2017) focused on the synthesis of compounds based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan for use as insensitive energetic materials. These compounds showed moderate thermal stabilities and insensitivity towards impact and friction, indicating their potential in applications requiring stable energetic materials (Yu, Cheng, Ju, Lu, Lin, & Yang, 2017).